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Compound of Interest

Ethyl 2-hydroxy-5-
Compound Name:

methoxybenzoate
CAS No.: 22775-40-2
Cat. No.: B1212179

Get Quote

\ J

This guide provides a comprehensive technical overview of Ethyl 2-hydroxy-5-
methoxybenzoate, a valuable aromatic ester for professionals in chemical synthesis,
research, and drug development. This document will delve into its chemical identity,
physicochemical properties, synthesis, analytical characterization, and potential applications,
with a focus on providing practical insights and methodologies.

Chemical Identity and Nomenclature

Ethyl 2-hydroxy-5-methoxybenzoate is a benzoate ester characterized by a hydroxyl and a
methoxy group at the 2 and 5 positions of the benzene ring, respectively.

o |[UPAC Name: ethyl 2-hydroxy-5-methoxybenzoate[1]

* Synonyms: Ethyl 5-methoxysalicylate, Benzoic acid, 2-hydroxy-5-methoxy-, ethyl ester,
Ethyl-5-methoxysalicylate[1]

e CAS Number: 22775-40-2[1]
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e Molecular Formula: C10H1204[1]
e Molecular Weight: 196.20 g/mol [1]

Physicochemical Properties

The physicochemical properties of Ethyl 2-hydroxy-5-methoxybenzoate are crucial for its
handling, application, and analysis. The following table summarizes its key properties.

Property Value Source/Comment

Molecular Weight 196.20 g/mol [1]

] Inferred from similar
Appearance Colorless oil
compounds

Estimated based on the boiling
Boiling Point ~251 °C point of Ethyl 2-hydroxy-5-
methylbenzoate (251 °C)[2]

Melting Point Not available

Estimated based on the
Density ~1.103 g/mL at 25 °C density of Ethyl 2-hydroxy-5-

methylbenzoate[2]

Soluble in common organic . o
N ) General solubility for similar
Solubility solvents like ethanol, )
aromatic esters.
methanol, and ethyl acetate.

XLogP3 2.9 Computed by XLogP3 3.0[1]

Synthesis of Ethyl 2-hydroxy-5-methoxybenzoate

The most common and straightforward method for synthesizing Ethyl 2-hydroxy-5-
methoxybenzoate is through the Fischer esterification of 2-hydroxy-5-methoxybenzoic acid
with ethanol in the presence of an acid catalyst.[3] This reaction is an equilibrium process, and
to drive it towards the product, an excess of the alcohol is typically used, and the water formed
IS removed.
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Experimental Protocol: Fischer Esterification

Materials:

e 2-hydroxy-5-methoxybenzoic acid

o Absolute ethanol

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate (NaHCOs) solution
e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate

e Deionized water

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-hydroxy-5-methoxybenzoic acid in an excess of absolute ethanol.

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the solution while stirring.

» Reflux: Heat the reaction mixture to reflux and maintain it for several hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

e Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary
evaporator.

o Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel. Wash
the organic layer with deionized water, followed by a saturated sodium bicarbonate solution
to neutralize the acidic catalyst, and finally with brine.
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» Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude Ethyl 2-hydroxy-5-
methoxybenzoate.

 Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure ester.

| 2-hydroxy-5-methoxybenzoic acid

@% Work-up & Purification Ethyl 2-hydroxy-5-methoxybenzoate
H2S0a4 (catalyst)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 2-hydroxy-5-methoxybenzoate.

Analytical Characterization

The identity and purity of synthesized Ethyl 2-hydroxy-5-methoxybenzoate can be confirmed
using various spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the methoxy group protons, and the ethyl group protons (a quartet for
the -CHz- group and a triplet for the -CHs group).

o 183C NMR: The carbon NMR spectrum will display distinct signals for each unique carbon
atom in the molecule, including the carbonyl carbon of the ester, the aromatic carbons, the
methoxy carbon, and the two carbons of the ethyl group.

« Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands
for the hydroxyl group (-OH stretch), the carbonyl group of the ester (C=0 stretch), and the
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C-0 stretches of the ester and ether functionalities, as well as aromatic C-H and C=C
stretching vibrations.

o Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+)
corresponding to the molecular weight of the compound. A GC-MS analysis of Ethyl 2-
hydroxy-5-methoxybenzoate has been reported.[1]

Applications in Research and Drug Development

Ethyl 2-hydroxy-5-methoxybenzoate serves as a versatile building block in organic synthesis
for the preparation of more complex molecules with potential biological activities.

» Antimicrobial and Antioxidant Agents: While direct studies on Ethyl 2-hydroxy-5-
methoxybenzoate are limited, related phenolic compounds and their derivatives have been
investigated for their antimicrobial and antioxidant properties.[3] The presence of the
hydroxyl and methoxy groups on the aromatic ring suggests that this compound could be a
precursor for the synthesis of novel bioactive molecules.[3]

e Precursor for Schiff Bases and Hydrazones: The core structure of Ethyl 2-hydroxy-5-
methoxybenzoate can be modified to synthesize Schiff bases and hydrazones. These
classes of compounds are of significant interest in medicinal chemistry due to their wide
range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer
properties.

o Materials Science: Schiff bases derived from similar aromatic aldehydes have been explored
for their applications in nonlinear optical (NLO) materials.

The following diagram illustrates the potential of Ethyl 2-hydroxy-5-methoxybenzoate as a
scaffold for generating diverse chemical entities.

Schiff Bases | 5| Antimicrobial Agents

Ethyl 2-hydroxy-5-methoxybenzoate —#|  Hydrazones »| Antioxidant Agents

Other Derivatives > NLO Materials

Click to download full resolution via product page
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Caption: Potential derivatization and applications of Ethyl 2-hydroxy-5-methoxybenzoate.

Safety Information

It is essential to handle Ethyl 2-hydroxy-5-methoxybenzoate with appropriate safety
precautions in a laboratory setting. While a specific safety data sheet (SDS) for this compound
is not readily available, the safety information for a closely related compound, Methyl 5-Allyl-3-
methoxysalicylate, provides guidance.

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e Precautionary Statements:
o P264: Wash hands and face thoroughly after handling.
o P280: Wear protective gloves, eye protection.

o P302+P352+P332+P313+P362+P364: IF ON SKIN: Wash with plenty of water. If skin
irritation occurs: Get medical advice or attention. Take off contaminated clothing and wash
it before reuse.

o P305+P351+P338+P337+P313: IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye
irritation persists: Get medical advice or attention.

Always consult the specific Safety Data Sheet provided by the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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